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Cat. No.: B074754 Get Quote

In-Depth Technical Guide to 3,3-
Dibromopropenoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Dibromopropenoic acid, also known as 3,3-dibromoacrylic acid, is a halogenated

unsaturated carboxylic acid. Its chemical structure, featuring a reactive carbon-carbon double

bond and two bromine atoms at the terminal carbon, makes it a subject of interest in organic

synthesis and as a potential building block for more complex molecules. This technical guide

provides a comprehensive overview of the known physical and chemical properties of 3,3-
Dibromopropenoic acid, including its synthesis, spectral characterization, and reactivity.

Chemical and Physical Properties
3,3-Dibromopropenoic acid is a white crystalline solid.[1] The quantitative physical and

chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₃H₂Br₂O₂ [1]

Molecular Weight 229.85 g/mol ChemBK

CAS Number 1578-21-8 [1]

Appearance White crystalline solid [1]

Melting Point 152-154 °C [1]

Solubility
Soluble in water, alcohols, and

ether solvents
[1]

Synthesis
A general method for the synthesis of 3,3-Dibromopropenoic acid involves the bromination of

acrylic acid.[1]

Acrylic Acid

Bromination

Bromine (Br₂)

3,3-Dibromopropenoic Acid

Click to download full resolution via product page

General synthesis pathway for 3,3-Dibromopropenoic acid.

Experimental Protocol: General Bromination of Acrylic
Acid
While a detailed, peer-reviewed protocol specifically for 3,3-dibromopropenoic acid is not

readily available in the searched literature, a general procedure for the bromination of acrylic

acid can be outlined. It is crucial to note that this is a generalized representation and

optimization would be required for safety and yield.

Materials:
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Acrylic Acid

Liquid Bromine

An appropriate solvent (e.g., a non-reactive chlorinated solvent)

Procedure:

Dissolve acrylic acid in a suitable solvent in a reaction vessel equipped with a dropping

funnel and a stirrer.

Cool the mixture in an ice bath.

Slowly add liquid bromine dropwise to the stirred solution. The reaction is exothermic and the

temperature should be carefully monitored and controlled.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for a specified period to ensure complete reaction.

The reaction mixture would then typically undergo a work-up procedure which may include

washing with a reducing agent (e.g., sodium bisulfite solution) to remove excess bromine,

followed by extraction and purification steps.

Purification of the solid product would likely be achieved by recrystallization from a suitable

solvent.

Safety Precautions: Bromine is a highly corrosive and toxic substance. This reaction should be

performed in a well-ventilated fume hood with appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat.

Spectral Data
Detailed spectral data for 3,3-Dibromopropenoic acid is limited in the available literature.

However, a ¹³C NMR spectrum has been reported.

¹³C NMR Spectroscopy
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A ¹³C NMR spectrum for 3,3-Dibromo-acrylic acid is available in the SpectraBase database.[2]

[3] The spectrum was recorded in DMSO.[2]

Reactivity and Stability
3,3-Dibromopropenoic acid is described as an irritating and corrosive compound.[1] Due to

the presence of the carboxylic acid group and the activated double bond, it is expected to

exhibit reactivity typical of these functional groups.

General Reactivity:

With Bases: As a carboxylic acid, it will react with bases to form the corresponding

carboxylate salt.

With Oxidizing Agents: Contact with strong oxidizing agents should be avoided.[1]

Nucleophilic Addition: The electron-withdrawing carboxylic acid group and bromine atoms

are expected to make the double bond susceptible to nucleophilic attack.

Stability:

Avoid contact with strong acids.[1]

General safe handling procedures for corrosive organic acids should be followed.
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Properties of 3,3-Dibromopropenoic Acid

Physical Properties

White Crystalline Solid Melting Point: 152-154 °C Soluble in Water, Alcohols, Ethers

Chemical Properties

Reactivity Stability

Reacts with Bases Susceptible to Nucleophilic Addition Avoid Strong Oxidants Avoid Strong Acids

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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